N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide

• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C20H22ClN3O2/c1-14-7-8-16(17(21)13-14)20(26)22-18-5-3-4-6-19(18)24-11-9-23(10-12-24)15(2)25/h3-8,13H,9-12H2,1-2H3,(H,22,26)
• InChI Key: ATGDWOKTOUPFRV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C)Cl

Description

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide, also known as MLN4924, is a small molecule inhibitor that has shown promising results in cancer research.

Mechanism of Action

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide inhibits the activity of NAE by binding to its active site, which prevents the activation of NEDD8. This leads to the accumulation of NEDD8-conjugated proteins, which in turn causes the activation of the cullin-RING ligase (CRL) complex. The CRL complex is responsible for the degradation of a wide range of proteins that are involved in cell cycle regulation, DNA repair, and apoptosis.
Biochemical and Physiological Effects:
N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide has been shown to induce apoptosis in cancer cells by activating the CRL complex and promoting the degradation of key proteins involved in cell survival. It has also been shown to inhibit tumor growth in various animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide is its specificity for NAE, which makes it a valuable tool for studying the role of NEDD8 in cellular processes. However, its potency and selectivity can also pose challenges in terms of determining the optimal concentration and exposure time for experiments.

Future Directions

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various types of cancer. Future research could focus on identifying biomarkers for patient selection, optimizing dosing regimens, and exploring combination therapies with other anticancer agents. Additionally, further studies could investigate the potential of N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide in other disease areas such as viral infections and neurodegenerative disorders.

Synthesis Methods

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide is synthesized through a multi-step process that involves the reaction of 2-chloro-4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-(4-acetylpiperazin-1-yl)aniline to form the final product, N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the activity of the NEDD8-activating enzyme (NAE), which is responsible for the activation of the NEDD8 protein. NEDD8 is a small ubiquitin-like modifier (SUMO) protein that is involved in the regulation of key cellular processes such as DNA replication and repair, cell cycle progression, and protein degradation.